Cas no 1261982-99-3 ([1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy-
• CAS No: 1261982-99-3
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD18314255
• CID: 2767496
• Update Time: 2025-10-20

[1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy-

• MDL： MFCD18314255
• Inchi： 1S/C13H8ClNO/c14-12-4-1-9(2-5-12)10-3-6-13(16)11(7-10)8-15/h1-7,16H
• InChI Key： LOOZWPKQBJYPNF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=C(O)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy-

Comprehensive Analysis of [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- (CAS No. 1261982-99-3)

The compound [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- (CAS No. 1261982-99-3) is a biphenyl derivative with significant applications in pharmaceutical and material science research. Its unique structure, featuring a cyano group and hydroxyl group, makes it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing advanced materials and bioactive molecules.

In recent years, the demand for specialty chemicals like [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- has surged, driven by advancements in drug discovery and functional materials. This compound's molecular framework allows for versatile modifications, making it a hotspot for studies on structure-activity relationships (SAR). Its chloro and hydroxy substituents contribute to its reactivity, enabling applications in catalysis and polymer chemistry.

From an SEO perspective, users frequently search for terms like "biphenyl derivatives synthesis", "4'-chloro-4-hydroxy biphenyl applications", and "CAS 1261982-99-3 suppliers". These queries reflect the growing interest in high-purity intermediates for research. The compound’s thermal stability and solubility properties are also common topics, as they impact its usability in green chemistry and sustainable processes.

Another key area of interest is the compound’s role in OLED technology. With the rise of flexible displays, researchers are exploring biphenyl-based materials for their electron-transporting capabilities. The cyano group in [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- enhances its charge mobility, making it a candidate for optoelectronic devices. This aligns with trends in renewable energy and smart materials.

In the pharmaceutical sector, this compound is studied for its potential as a scaffold for kinase inhibitors. Its aromatic system and polar functional groups allow interactions with biological targets, addressing queries like "biphenyl nitriles in drug design". Laboratories often seek custom synthesis services for such compounds, emphasizing the need for reliable analytical data (e.g., HPLC purity, NMR spectra).

Environmental considerations are also critical. The compound’s biodegradability and eco-friendly synthesis routes are frequently discussed, reflecting the shift toward green chemistry. Regulatory compliance, such as REACH certification, is another search trend, ensuring safe handling in industrial applications.

In summary, [1,1'-Biphenyl]-3-carbonitrile, 4'-chloro-4-hydroxy- (CAS No. 1261982-99-3) bridges multiple disciplines, from materials science to medicinal chemistry. Its adaptability to cutting-edge research ensures its relevance in solving modern scientific challenges.